![molecular formula C16H11F2IN4O B7552012 N-(3,5-difluoro-4-iodophenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide](/img/structure/B7552012.png)
N-(3,5-difluoro-4-iodophenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,5-difluoro-4-iodophenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide, also known as DIPA, is a chemical compound that has been synthesized for research purposes. It belongs to the class of pyrazole carboxamides and has been studied for its potential use in treating various diseases.
Mechanism of Action
N-(3,5-difluoro-4-iodophenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide exerts its effects by inhibiting the activity of certain enzymes and signaling pathways. It has been shown to inhibit the activity of the enzyme AKT, which is involved in cell survival and proliferation. This compound also inhibits the activity of the NF-κB signaling pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce the production of inflammatory cytokines. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3,5-difluoro-4-iodophenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide in lab experiments is that it has been well-studied and has a known mechanism of action. This makes it easier to design experiments and interpret the results. However, one limitation of using this compound is that it may have off-target effects, which could complicate the interpretation of the results.
Future Directions
There are several future directions for research on N-(3,5-difluoro-4-iodophenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide. One direction is to study its potential use in combination with other drugs for the treatment of cancer and other diseases. Another direction is to study its potential use in treating neurological disorders such as Parkinson's disease. Additionally, further research is needed to understand the off-target effects of this compound and how they may impact its use in lab experiments.
Conclusion:
In conclusion, this compound is a chemical compound that has been synthesized for research purposes. It has been studied for its potential use in treating various diseases and has been shown to have anti-tumor and anti-inflammatory effects. This compound exerts its effects by inhibiting the activity of certain enzymes and signaling pathways. While this compound has advantages for lab experiments, it also has limitations, and further research is needed to fully understand its potential uses and off-target effects.
Synthesis Methods
The synthesis of N-(3,5-difluoro-4-iodophenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide involves a multi-step process that begins with the reaction of 3,5-difluoro-4-iodoaniline with 2-bromo-5-methylpyridine. This reaction produces 3,5-difluoro-4-iodo-N-(5-methylpyridin-2-yl)aniline, which is then reacted with ethyl 4,4,4-trifluoroacetoacetate to form the intermediate product. The final step involves the reaction of the intermediate with hydrazine hydrate to produce this compound.
Scientific Research Applications
N-(3,5-difluoro-4-iodophenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide has been studied for its potential use in treating various diseases such as cancer, inflammation, and neurological disorders. It has been shown to have anti-tumor activity by inhibiting the growth of cancer cells. This compound has also been shown to have anti-inflammatory effects by reducing the production of inflammatory cytokines. In addition, this compound has been studied for its potential use in treating neurological disorders such as Alzheimer's disease.
Properties
IUPAC Name |
N-(3,5-difluoro-4-iodophenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11F2IN4O/c1-9-11(8-21-23(9)14-4-2-3-5-20-14)16(24)22-10-6-12(17)15(19)13(18)7-10/h2-8H,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUTKCNJQPVVRMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C2=CC=CC=N2)C(=O)NC3=CC(=C(C(=C3)F)I)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11F2IN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.